Cas no 30651-43-5 (D-Homocysteine,S-[(2S)-2-amino-2-carboxyethyl]-)

• Product Name: D-Homocysteine,S-[(2S)-2-amino-2-carboxyethyl]-
• CAS No: 30651-43-5
• MF: C₇H₁₄N₂O₄S
• MW: 222.262060642242
• CID: 315781
• PubChem ID: 12358847
• Update Time: 2025-04-19

D-Homocysteine,S-[(2S)-2-amino-2-carboxyethyl]- Chemical and Physical Properties

Names and Identifiers

• D-Homocysteine,S-[(2S)-2-amino-2-carboxyethyl]-
• (2R,2'R)-Di-tert-butyl 3,3'-disulfanediy
• (2R,2'R)-di-tert-butyl 3,3'-disulfanediylbis(2-aminopropanoate)dihydrochloride
• (2R,2'S)-2-(diethylamino)ethyl-2-[(naphth-1-yl)methyl]-3-(tetrahydro-2-yl)propanoate
• D,D-Cystathionin
• D,D-cystathionine
• L-Cystin-di-tert-butylester-dihydrochlorid
• L-cystine di-tert-butyl ester, dihydrochloride
• L-Cystinyl-di-tert-butylester
• 30651-43-5
• (R)-2-Amino-4-(((S)-2-amino-2-carboxyethyl)thio)butanoic acid
• EINECS 250-272-1
• D-Cystathionine
• (2R)-2-amino-4-[(2S)-2-amino-2-carboxyethyl]sulfanylbutanoic acid
• DTXSID801317012
• (S)-S-(2-Amino-2-carboxyethyl)-D-homocysteine
• ILRYLPWNYFXEMH-RFZPGFLSSA-N

• Inchi： 1S/C7H14N2O4S/c8-4(6(10)11)1-2-14-3-5(9)7(12)13/h4-5H,1-3,8-9H2,(H,10,11)(H,12,13)/t4-,5-/m1/s1
• InChI Key： ILRYLPWNYFXEMH-RFZPGFLSSA-N
• SMILES： S(C[C@H](C(=O)O)N)CC[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 222.06752
• Monoisotopic Mass: 222.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6
• Topological Polar Surface Area: 152Ų

Experimental Properties

• PSA: 126.64